Cas no 773108-12-6 (3-(Cyclopentylamino)propanoic acid)

• Product Name: 3-(Cyclopentylamino)propanoic acid
• CAS No: 773108-12-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1083130
• PubChem ID: 16768971
• Update Time: 2025-10-22

3-(Cyclopentylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopentylamino)propanoic acid
• SB74330
• 3-(cyclopentylamino)propanoicacid
• EN300-58768
• AKOS000124833
• 773108-12-6
• DB-365633

• Inchi： 1S/C8H15NO2/c10-8(11)5-6-9-7-3-1-2-4-7/h7,9H,1-6H2,(H,10,11)
• InChI Key： MWKAFAOTXUBGKV-UHFFFAOYSA-N
• SMILES： OC(CCNC1CCCC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(Cyclopentylamino)propanoic acid

Introduction to 3-(Cyclopentylamino)propanoic acid (CAS No. 773108-12-6)

3-(Cyclopentylamino)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 773108-12-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentylamino side chain attached to a propanoic acid backbone, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both the cyclopentyl and amino functional groups suggests a diverse range of chemical reactivity, making it a valuable scaffold for drug discovery and development.

The structure of 3-(Cyclopentylamino)propanoic acid exhibits a chiral center, which is a key factor in determining its pharmacological properties. The cyclopentyl ring provides steric hindrance and influences the molecule's solubility and metabolic stability, while the amino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. These features make it an attractive candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of bioactive molecules with complex structural motifs. 3-(Cyclopentylamino)propanoic acid fits into this category, as its unique structural features may contribute to novel mechanisms of action. For instance, studies have suggested that compounds with similar structural motifs could interact with enzymes or receptors in ways that differ from traditional pharmacophores. This potential for unique interactions is particularly relevant in the context of drug-resistant pathogens and diseases where conventional treatments have limited efficacy.

One of the most compelling aspects of 3-(Cyclopentylamino)propanoic acid is its versatility as a chemical scaffold. Researchers have leveraged its structure to develop derivatives with enhanced pharmacological properties. For example, modifications to the cyclopentyl ring or the amino group can alter solubility, bioavailability, and metabolic clearance rates. These modifications are crucial for optimizing drug-like characteristics, ensuring that the final therapeutic agent is both effective and safe for clinical use.

The synthesis of 3-(Cyclopentylamino)propanoic acid has been extensively studied due to its potential applications. Various synthetic routes have been reported, each with distinct advantages and challenges. One common approach involves the reaction of cyclopentanamine with an appropriate carboxylic acid derivative, followed by functional group transformations to achieve the desired structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

From a medicinal chemistry perspective, 3-(Cyclopentylamino)propanoic acid serves as a valuable building block for designing new drugs. Its structural features can be exploited to target various biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in disease progression. These findings highlight the importance of exploring novel chemical entities like 3-(Cyclopentylamino)propanoic acid for addressing unmet medical needs.

The pharmacokinetic properties of 3-(Cyclopentylamino)propanoic acid are also worthy of note. Studies indicate that its solubility and stability can be modulated through structural optimization, which is critical for achieving desired pharmacokinetic profiles. For example, increasing the polarity of the molecule can enhance oral bioavailability, while introducing hydrophobic groups may improve tissue penetration. These considerations are essential for developing drugs that exhibit optimal therapeutic efficacy.

In conclusion, 3-(Cyclopentylamino)propanoic acid (CAS No. 773108-12-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with distinct mechanisms of action. As our understanding of biological systems continues to evolve, 3-(Cyclopentylamino)propanoic acid will likely play an increasingly important role in addressing complex diseases and improving patient outcomes.